![molecular formula C16H20N2O2S B5741311 N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea](/img/structure/B5741311.png)
N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea
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Overview
Description
N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea, also known as BCECT, is a chemical compound that has gained significant attention in the field of scientific research. BCECT has been found to have a wide range of potential applications, including as a biological probe, a therapeutic agent, and as a tool for studying the mechanisms of action of various biological processes.
Mechanism of Action
The mechanism of action of N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea is not fully understood, but it is believed to involve the binding of the compound to specific proteins and enzymes. This binding can affect the activity of these proteins and enzymes, leading to changes in cellular function.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea in lab experiments is its selectivity for specific proteins and enzymes. This allows researchers to study the functions of these proteins and enzymes in a more targeted manner. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safe concentration of this compound for use in lab experiments.
Future Directions
There are several potential future directions for research involving N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea. One area of interest is the development of this compound-based therapeutics for the treatment of various diseases, such as Alzheimer's disease and cancer. Another potential direction is the use of this compound as a tool for studying the mechanisms of action of various biological processes, such as protein folding and enzyme activity. Further studies are also needed to determine the optimal concentration and dosing of this compound for use in lab experiments.
Synthesis Methods
The synthesis of N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea involves the reaction of 1,3-benzodioxole-5-carbonyl chloride with 2-(1-cyclohexen-1-yl)ethylamine, followed by the reaction with thiourea. The resulting product is then purified using column chromatography.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-N'-[2-(1-cyclohexen-1-yl)ethyl]thiourea has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is as a biological probe. This compound has been shown to selectively bind to specific proteins and enzymes, allowing researchers to study their functions and interactions within biological systems.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-3-[2-(cyclohexen-1-yl)ethyl]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2S/c21-16(17-9-8-12-4-2-1-3-5-12)18-13-6-7-14-15(10-13)20-11-19-14/h4,6-7,10H,1-3,5,8-9,11H2,(H2,17,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNBIXPPIJQUWNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=S)NC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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